Cas no 80345-98-8 (Benzene, 1,1'-oxybis[ethenyl-)

Benzene, 1,1'-oxybis[ethenyl- structure
Benzene, 1,1'-oxybis[ethenyl- structure
Product Name:Benzene, 1,1'-oxybis[ethenyl-
CAS No:80345-98-8
MF:C16H14O
MW:222.281764507294
CID:705837
PubChem ID:21881788
Update Time:2025-04-19

Benzene, 1,1'-oxybis[ethenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-ethenyl-2-(2-ethenylphenoxy)benzene
    • DTXSID60619339
    • SCHEMBL297297
    • 80345-98-8
    • 1,1'-Oxybis(2-ethenylbenzene)
    • Benzene, 1,1'-oxybis[ethenyl-
    • Inchi: 1S/C16H14O/c1-3-13-9-5-7-11-15(13)17-16-12-8-6-10-14(16)4-2/h3-12H,1-2H2
    • InChI Key: XAMUMSSJGOLFQC-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1C=C)C1C=CC=CC=1C=C

Computed Properties

  • Exact Mass: 222.104465066g/mol
  • Monoisotopic Mass: 222.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 9.2Ų
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